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Compound of Interest

Compound Name: 3,3"-Azanediyldipropionic acid-d8

Cat. No.: B15140915

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3,3'-
Azanediyldipropionic acid-d8. Given the limited availability of specific safety data for the
deuterated form, this document relies on the safety information for the non-deuterated parent
compound, 3,3'-Iminodipropionic acid (CAS 505-47-5). The isotopic labeling is not expected to
significantly alter the chemical's primary hazardous properties.

Chemical Identification and Properties

Substance Identification

Identifier Value

Chemical Name 3,3'-Azanediyldipropionic acid-d8
3,3'-Iminodipropionic acid-d8, N-(2-

Synonyms .
carboxyethyl)-B-alanine-d8
Not available for deuterated form. Parent

CAS Number
compound: 505-47-5

Molecular Formula CeH3DsNOa4

Molecular Weight 169.20 g/mol [1]

Physical and Chemical Properties
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Property Value Source

) White to off-white solid,
Physical State (2]
powder, or crystal.

Melting Point 156 °C [2][3]
Boiling Point 394.2 £ 27.0 °C (Predicted) [4]
Solubility Soluble in water. [2][3]
Density 1.282 + 0.06 g/cm3 (Predicted) [4]

Hazard Identification and Classification

Based on the GHS classification for 3,3'-Iminodipropionic acid, the primary hazards are related
to irritation.

GHS Classification

Hazard Class Category
Skin Irritation Category 2
Eye Irritation Category 2A

Specific Target Organ Toxicity - Single Exposure
) o Category 3
(Respiratory tract irritation)

GHS Label Elements
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Element Information
Pictogram
Signal Word Warning

H315: Causes skin irritation.[2][3] H319: Causes
Hazard Statements serious eye irritation.[2][3] H335: May cause

respiratory irritation.

Prevention: P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P264: Wash
skin thoroughly after handling.[2] P271: Use
only outdoors or in a well-ventilated area. P280:
Wear protective gloves/eye protection/face
protection.[2][3] Response: P302 + P352: IF ON
SKIN: Wash with plenty of water.[2] P304 +
P340: IF INHALED: Remove person to fresh air
and keep comfortable for breathing. P305 +
P351 + P338: IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact
Precautionary Statements lenses, if present and easy to do. Continue
rinsing.[2] P312: Call a POISON
CENTER/doctor if you feel unwell. P332 +
P313: If skin irritation occurs: Get medical
advice/attention. P337 + P313: If eye irritation
persists: Get medical advice/attention.[2] P362
+ P364: Take off contaminated clothing and
wash it before reuse.[2] Storage: P403 + P233:
Store in a well-ventilated place. Keep container
tightly closed. P405: Store locked up. Disposal:
P501: Dispose of contents/container to an

approved waste disposal plant.

Toxicological Information

Specific toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal concentration,
50%) for 3,3'-Iminodipropionic acid are not readily available. The hazard classification is based
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on its irritant properties.

Experimental Protocols: Safety and Handling

Procedures
Engineering Controls

o Work in a well-ventilated area. Use of a chemical fume hood is recommended, especially
when handling the powder form, to minimize inhalation of dust.

o Ensure that eyewash stations and safety showers are readily accessible in the work area.

| : . PPE)

Protection Type Recommended Equipment

Eye/Face Protection Wear chemical safety goggles or a face shield.

) ) Wear impervious gloves (e.qg., nitrile rubber) and
Skin Protection
a lab coat.

If dust is generated and engineering controls are
Respiratory Protection not sufficient, use a NIOSH-approved particulate

respirator.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.
e Avoid breathing dust.
» Wash hands thoroughly after handling.

o Keep containers tightly closed when not in use.

Storage Procedures

e Store in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

» Store in the original container.

First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Accidental Release Measures

Spill Response Protocol

o Evacuate: Clear the area of all personnel.
o Ventilate: Ensure adequate ventilation.
» Contain: Prevent further spread of the spill.

e Clean-up:

o For solid spills, carefully sweep or vacuum up the material, avoiding dust generation.

Place in a suitable, labeled container for disposal.
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o For liquid spills (if dissolved), absorb with an inert material (e.g., sand, vermiculite) and
place in a sealed container for disposal.

o Decontaminate: Clean the spill area with a suitable cleaning agent.

» Dispose: Dispose of waste in accordance with local, state, and federal regulations.

Disposal Considerations

o Dispose of this chemical and its container in accordance with all applicable local, state, and
federal regulations.

¢ Do not allow the chemical to enter drains or waterways.

Mandatory Visualizations
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Caption: Workflow for the safe handling of 3,3'-Azanediyldipropionic acid-d8.
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Caption: Emergency response protocol for incidents involving the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.smolecule.com/products/s661126
https://www.tcichemicals.com/ID/en/p/I0823
https://www.tcichemicals.com/ID/en/p/I0823
https://www.tcichemicals.com/IE/en/p/I0823
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8683126.htm
https://www.benchchem.com/product/b15140915#safety-and-handling-of-3-3-azanediyldipropionic-acid-d8
https://www.benchchem.com/product/b15140915#safety-and-handling-of-3-3-azanediyldipropionic-acid-d8
https://www.benchchem.com/product/b15140915#safety-and-handling-of-3-3-azanediyldipropionic-acid-d8
https://www.benchchem.com/product/b15140915#safety-and-handling-of-3-3-azanediyldipropionic-acid-d8
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15140915?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

